N-(1-{[3-(trifluoromethyl)phenyl]methyl}piperidin-3-yl)cyclopropanesulfonamide

• IUPAC Name: N-[1-[[3-(trifluoromethyl)phenyl]methyl]piperidin-3-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C16H21F3N2O2S/c17-16(18,19)13-4-1-3-12(9-13)10-21-8-2-5-14(11-21)20-24(22,23)15-6-7-15/h1,3-4,9,14-15,20H,2,5-8,10-11H2
• InChI Key: BTWFHOIZIPUYJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC(=CC=C2)C(F)(F)F)NS(=O)(=O)C3CC3
• Molecular Formula: C16H21F3N2O2S
• Molecular Weight: 362.4 g/mol

Description

N-(1-{[3-(trifluoromethyl)phenyl]methyl}piperidin-3-yl)cyclopropanesulfonamide, commonly referred to as N-3-CF3-PMS, is an organosulfur compound used in a variety of scientific research applications. It is a cyclopropyl-sulfonamide derivative with a trifluoromethyl phenyl group, and it is known for its high stability and low reactivity. N-3-CF3-PMS is a versatile compound that has been used in a variety of laboratory experiments, and it has been studied for its biochemical and physiological effects.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Targeted Kinase Inhibition : N-(1-{[3-(trifluoromethyl)phenyl]methyl}piperidin-3-yl)cyclopropanesulfonamide (referred to as “Compound X”) has shown promise as a kinase inhibitor. .
• c-KIT Inhibition : Compound X has been studied as a potent type II inhibitor capable of inhibiting the T670I “gatekeeper” mutant of c-KIT kinase. .

Antiviral Research

• Broad-Spectrum Antiviral Agents : Isatin derivatives containing the trifluoromethylphenylpiperidine moiety have been synthesized and evaluated for their antiviral activity. .

Neuroscience and Behavioral Research

• Serotonin Reuptake Modulation : Fluoxetine (Prozac), a widely used antidepressant, contains a trifluoromethyl group. .

Chemical Biology and Enzyme Inhibition

• Enzyme-Substrate Interaction Studies : Researchers have explored the interaction of Compound X with specific enzymes. .

Organic Synthesis and Chemical Transformations

• Building Block for Medicinal Chemistry : The trifluoromethylphenylpiperidine scaffold in Compound X can serve as a versatile building block for designing novel drug candidates. .

Materials Science and Functional Groups

• Fluorinated Functional Groups : The trifluoromethyl group in Compound X contributes to its unique properties. .

Mechanism of Action

Target of Action

The primary target of N-(1-{[3-(trifluoromethyl)phenyl]methyl}piperidin-3-yl)cyclopropanesulfonamide is the Vascular Endothelial Growth Factor Receptor (VEGFR) . VEGFR plays a crucial role in angiogenesis, the process of new blood vessel formation, which is essential for the growth and metastasis of tumors.

Mode of Action

This compound interacts with its target, the VEGFR, by inhibiting its activity . It is suggested that this compound is a promising scaffold for the development of novel protein kinase inhibitors which are able to target the inactive conformation of VEGFR . This inhibition disrupts the signaling pathways mediated by VEGFR, leading to a decrease in angiogenesis.

Biochemical Pathways

The inhibition of VEGFR affects the downstream signaling pathways involved in cell proliferation and survival. Specifically, it can disrupt the PI3K/Akt and the MAPK pathways, which are critical for cell growth, survival, and angiogenesis .

Pharmacokinetics

The compound’s molecular weight, as indicated by the related compound piperazine, 1- [3- (trifluoromethyl)phenyl]-, is 2302295 , which is within the acceptable range for good bioavailability according to Lipinski’s rule of five.

Result of Action

The primary result of the action of N-(1-{[3-(trifluoromethyl)phenyl]methyl}piperidin-3-yl)cyclopropanesulfonamide is the inhibition of angiogenesis due to the disruption of VEGFR signaling . This can lead to a decrease in tumor growth and metastasis, making it a potential candidate for cancer treatment.